6-[(4-{5-[(dimethylamino)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}piperidin-1-yl)carbonyl]-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 3-[4-[5-[(dimethylamino)methyl]-4-ethyl-1,2,4-triazol-3-yl]piperidine-1-carbonyl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C17H27N7O2/c1-4-24-14(11-22(2)3)19-21-16(24)12-7-9-23(10-8-12)17(26)13-5-6-15(25)20-18-13/h12H,4-11H2,1-3H3,(H,20,25)
• InChI Key: AXQMJXXVSDUDDT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C(=O)C3=NNC(=O)CC3)CN(C)C
• Molecular Formula: C17H27N7O2
• Molecular Weight: 361.4 g/mol

Description

The compound belongs to a class of heterocyclic compounds which are of significant interest due to their potential applications in medicine, agriculture, and electronics. Heterocyclic chemistry involves compounds that contain rings of different elements, commonly nitrogen, oxygen, or sulfur, in addition to carbon atoms. These structures are fundamental to a variety of biologically active molecules.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions, including condensation, cycloaddition, and cyclocondensation processes. For example, the synthesis of 1,4-dihydropyridine derivatives involves the treatment of compounds with primary amines, yielding products in varying yields (Stanovnik et al., 2002). Novel syntheses involving cyclization of compounds with different reagents have also been reported, contributing to the structural diversity of this chemical class (El-Gaby et al., 2003).

Molecular Structure Analysis

The molecular structures of related compounds have been characterized using techniques like NMR, X-ray diffraction, and mass spectrometry. For example, the crystal and molecular structures of certain derivatives have been described, highlighting features such as the planar arrangement of atoms and the presence of hydrogen bonding and π–π stacking interactions (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including etherification, hydrazonation, cyclization, and reduction. The reactivity can be influenced by factors such as the presence of substituents and the reaction conditions (Zhang et al., 2019). The structures and reactivity patterns are crucial for understanding the chemical behavior and potential applications of these molecules.